Cas no 6851-79-2 (3,5-dimethyl-2,4-Imidazolidinedione)
3,5-dimethyl-2,4-Imidazolidinedione Chemical and Physical Properties
Names and Identifiers
-
- 3,5-dimethyl-2,4-Imidazolidinedione
- 3,5-Dimethylimidazolidine-2,4-dione
- 3,5-dimethylhydantoin
- SCHEMBL145660
- WCJZFXWWQURWGE-UHFFFAOYSA-N
- A915728
- AKOS006223250
- LS-07012
- 6851-79-2
- CHEMBL156535
- 3,5-dimethyl hydantoin
- 3,5-Dimethyl-2,4-imidazolidinedione, AldrichCPR
- MFCD19159807
- ALBB-022597
- 2,4-Imidazolidinedione, 3,5-dimethyl-
-
- MDL: MFCD19159807
- Inchi: 1S/C5H8N2O2/c1-3-4(8)7(2)5(9)6-3/h3H,1-2H3,(H,6,9)
- InChI Key: WCJZFXWWQURWGE-UHFFFAOYSA-N
- SMILES: O=C1C(C)NC(N1C)=O
Computed Properties
- Exact Mass: 128.058577502g/mol
- Monoisotopic Mass: 128.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 49.4Ų
3,5-dimethyl-2,4-Imidazolidinedione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM524016-1g |
3,5-dimethyl-2,4-imidazolidinedione |
6851-79-2 | 95% | 1g |
$*** | 2023-05-29 | |
| abcr | AB413626-1 g |
3,5-Dimethylimidazolidine-2,4-dione |
6851-79-2 | 1g |
€169.40 | 2023-04-24 | ||
| abcr | AB413626-5 g |
3,5-Dimethylimidazolidine-2,4-dione |
6851-79-2 | 5g |
€530.60 | 2023-04-24 | ||
| eNovation Chemicals LLC | Y1259424-1g |
3,5-dimethyl-2,4-imidazolidinedione |
6851-79-2 | 95% | 1g |
$165 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1259424-5g |
3,5-dimethyl-2,4-imidazolidinedione |
6851-79-2 | 95% | 5g |
$475 | 2024-06-06 | |
| TRC | D477290-50mg |
3,5-Dimethyl-2,4-imidazolidinedione |
6851-79-2 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D477290-100mg |
3,5-Dimethyl-2,4-imidazolidinedione |
6851-79-2 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D477290-500mg |
3,5-Dimethyl-2,4-imidazolidinedione |
6851-79-2 | 500mg |
$ 115.00 | 2022-06-05 | ||
| abcr | AB413626-1g |
3,5-Dimethylimidazolidine-2,4-dione; . |
6851-79-2 | 1g |
€179.70 | 2025-04-17 | ||
| abcr | AB413626-5g |
3,5-Dimethylimidazolidine-2,4-dione; . |
6851-79-2 | 5g |
€552.30 | 2024-06-07 |
3,5-dimethyl-2,4-Imidazolidinedione Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 3,5-dimethyl-2,4-Imidazolidinedione
3,5-Dimethyl-2,4-Imidazolidinedione: A Comprehensive Overview
The compound with CAS No. 6851-79-2, commonly referred to as 3,5-Dimethyl-2,4-Imidazolidinedione, is a significant molecule in the field of organic chemistry. This compound belongs to the class of imidazolidinediones, which are heterocyclic compounds with a five-membered ring containing two nitrogen atoms and two ketone groups. The presence of methyl groups at positions 3 and 5 makes this compound unique and contributes to its distinct chemical properties.
Recent studies have highlighted the potential of 3,5-Dimethyl-2,4-Imidazolidinedione in various applications. One of the most promising areas is its role in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities. These findings suggest that 3,5-Dimethyl-2,4-Imidazolidinedione could serve as a lead compound for developing novel therapeutic agents.
In addition to its pharmacological applications, 3,5-Dimethyl-2,4-Imidazolidinedione has also been investigated for its catalytic properties. A research team from the University of California reported that this compound can act as an efficient catalyst in asymmetric synthesis reactions. The methyl groups at positions 3 and 5 were found to play a crucial role in enhancing the selectivity and efficiency of the catalytic process. This discovery opens up new avenues for its use in industrial chemistry and green chemistry practices.
The synthesis of 3,5-Dimethyl-2,4-Imidazolidinedione has been optimized through various methods over the years. Traditional approaches involved multi-step reactions with low yields; however, recent advancements have introduced more efficient synthetic routes. For example, a study published in Organic Process Research & Development described a one-pot synthesis method that significantly reduces reaction time and increases yield. This method involves the use of microwave-assisted heating and a novel catalyst system.
The physical and chemical properties of 3,5-Dimethyl-2,4-Imidazolidinedione are well-documented. It exists as a white crystalline solid with a melting point of approximately 180°C. The compound is soluble in common organic solvents such as dichloromethane and ethyl acetate but is sparingly soluble in water. Its molecular weight is 168 g/mol, and it has a density of 1.3 g/cm³.
In terms of stability, 3,5-Dimethyl-2,4-Imidazolidinedione is relatively stable under normal storage conditions but can undergo decomposition under harsh conditions such as strong acidic or basic environments. Researchers have also explored its thermal stability under different conditions to determine its suitability for high-temperature applications.
The biological activity of 3,5-Dimethyl-2,4-Imidazolidinedione has been extensively studied. In vitro assays have shown that it exhibits moderate cytotoxicity against various cancer cell lines. Furthermore, preliminary animal studies suggest that it may possess anti-tumor properties without causing significant toxicity to healthy cells.
In conclusion, CAS No. 6851-79-2, or 3,5-Dimethyl-2,4-imidazolidinedione, is a versatile compound with diverse applications in organic chemistry and pharmacology. Its unique structure and chemical properties make it an attractive candidate for further research and development across multiple disciplines.
6851-79-2 (3,5-dimethyl-2,4-Imidazolidinedione) Related Products
- 6851-81-6(1,5,5-Trimethylhydantoin)
- 893433-69-7(1-(2-aminoethyl)-5-methyl-2,4-Imidazolidinedione)
- 15414-89-8(2,4-Imidazolidinedione,1,3,5,5-tetramethyl-)
- 6345-19-3(3,5,5-trimethylimidazolidine-2,4-dione)
- 19360-45-3(2,4-Imidazolidinedione,3-hexyl-5-methyl-)
- 138088-08-1(2,4-Imidazolidinedione, 1,3-bis(3-aminopropyl)-5-methyl-)
- 106226-97-5(5-methyl-1-[(5-methyl-2,4-dioxoimidazolidin-1-yl)methyl]imidazolidine-2,4-dione)
- 615248-01-6(2,4-Imidazolidinedione,3-ethyl-1,5-dimethyl-(9CI))
- 140367-55-1(2,4-Imidazolidinedione, 1,1'-methylenebis[3-ethyl-5-methyl-)
- 138088-07-0(2,4-Imidazolidinedione, 3-(3-aminopropyl)-5-methyl-)